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Compound of Interest

Compound Name: Kanamycin B

Cat. No.: B1673282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of Kanamycin B as a selective agent in Luria-Bertani (LB) agar plates. Kanamycin B is an

aminoglycoside antibiotic highly effective against a wide range of Gram-positive and Gram-

negative bacteria, making it an invaluable tool in molecular biology, microbiology, and drug

development for selecting transformed bacteria harboring resistance genes.

Mechanism of Action
Kanamycin B exerts its bactericidal effect by irreversibly binding to the 30S ribosomal subunit

of bacteria.[1][2][3] This binding interferes with the initiation complex formation and causes

misreading of mRNA during protein synthesis, leading to the production of non-functional

proteins and ultimately resulting in bacterial cell death.[1][2][4][5] The resistance to Kanamycin

is typically conferred by genes encoding aminoglycoside-modifying enzymes, such as N-

acetyltransferases (AACs), O-phosphotransferases (APHs), or O-nucleotidyltransferases

(ANTs), which inactivate the antibiotic.[6]

Applications in Research and Drug Development
Selective Agent in Molecular Cloning: Kanamycin is widely used to select for bacteria, most

commonly Escherichia coli, that have been successfully transformed with a plasmid

containing a kanamycin resistance gene.[4][7]
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Microbial Culture Purity: It is utilized in culture media to prevent the growth of contaminating

microorganisms, ensuring the purity of the target strain.[7]

Drug Discovery Screening: Kanamycin can be used in screening assays to identify new

antibiotic resistance mechanisms or novel antimicrobial compounds.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the preparation and use of

Kanamycin B in LB agar plates.

Property Value

Synonyms Bekanamycin, Kanendos, Stereocidin

Molecular Formula C₁₈H₃₇N₅O₁₀ · H₂SO₄

Molecular Weight 581.59 g/mol

Solubility in Water 50 mg/mL to 100 mg/mL

Stock and Working Concentrations

Recommended Stock Concentration 50 mg/mL in sterile deionized water

Typical Working Concentration 50 µg/mL in LB agar

Dilution Factor (Stock to Working) 1:1000

Storage and Stability

Stock Solution (Aliquots)
-20°C for long-term storage (up to 6 months)[8]

[9][10]

LB Agar Plates with Kanamycin

4°C, protected from light. Plates are stable for at

least one month, with some reports suggesting

usability for up to 6 months.[11][12][13][14]
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Protocol 1: Preparation of 50 mg/mL Kanamycin B Stock
Solution
This protocol describes the preparation of a 1000X Kanamycin B stock solution.

Materials:

Kanamycin B sulfate powder

Sterile, deionized or Milli-Q water

Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 µm syringe filter

Sterile 1.5 mL microcentrifuge tubes for aliquoting

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), weigh 500 mg of Kanamycin
B sulfate powder and transfer it to a sterile conical tube.[9][10]

Dissolving: Add 9 mL of sterile deionized water to the tube.[9] Vortex or mix gently until the

powder is completely dissolved.

Volume Adjustment: Adjust the final volume to 10 mL with sterile deionized water.

Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a new

sterile conical tube.[6][8][10]

Aliquoting: Dispense the sterile stock solution into 1 mL aliquots in sterile 1.5 mL

microcentrifuge tubes.[6][8]

Storage: Label the aliquots clearly and store them at -20°C for long-term use.[8][9][10]

Protocol 2: Preparation of LB Agar Plates with
Kanamycin B (50 µg/mL)
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This protocol outlines the steps to prepare Luria-Bertani (LB) agar plates containing

Kanamycin B for the selection of resistant bacteria.

Materials:

Tryptone

Yeast Extract

Sodium Chloride (NaCl)

Agar

Deionized water

Sterile 1 L flask or bottle

Autoclave

Sterile petri dishes (100 mm x 15 mm)

50 mg/mL Kanamycin B stock solution (from Protocol 1)

Procedure:

Prepare LB Agar: For 1 liter of LB agar, weigh out the following and add to a 1 L flask:

10 g Tryptone[15][16]

5 g Yeast Extract[15][16]

10 g NaCl[15][16]

15 g Agar[15][16] Add deionized water to a final volume of 1 liter and swirl to mix.

Sterilization: Autoclave the LB agar solution at 121°C for 15-20 minutes on a liquid cycle.[15]

[16]
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Cooling: After autoclaving, allow the agar to cool in a 50-55°C water bath or on a benchtop.

The flask should be cool enough to hold with bare hands.[8][15][16]

Adding Kanamycin: Aseptically add 1 mL of the 50 mg/mL Kanamycin B stock solution to

the 1 L of cooled LB agar.[8][15][17] This results in a final concentration of 50 µg/mL. Swirl

the flask gently to ensure even distribution of the antibiotic.

Pouring Plates: Pour approximately 20-25 mL of the LB-Kanamycin agar into each sterile

petri dish. Avoid introducing air bubbles.

Solidification and Storage: Allow the plates to solidify at room temperature. Once solidified,

invert the plates and store them at 4°C in a sealed bag, protected from light.[13][18]
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Workflow for Kanamycin B Stock Solution Preparation

Weigh 500 mg
Kanamycin B Sulfate

Dissolve in 9 mL
Sterile Water

Adjust Volume to 10 mL
with Sterile Water

Sterile Filter
(0.22 µm)

Aliquot into 1 mL
Sterile Tubes

Store at -20°C

Click to download full resolution via product page

Caption: Preparation of 50 mg/mL Kanamycin B Stock Solution.
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Workflow for Preparing LB Agar Plates with Kanamycin B

Prepare 1 L
LB Agar Medium

Autoclave at 121°C
for 15-20 min

Cool to 50-55°C

Aseptically Add 1 mL of
50 mg/mL Kanamycin Stock

Pour into Sterile
Petri Dishes

Allow to Solidify

Store Inverted at 4°C

Click to download full resolution via product page

Caption: Preparation of LB Agar Plates with 50 µg/mL Kanamycin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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